Cas no 138786-66-0 (Benzoic acid, 2-[(3-cyanophenyl)methyl]-5-fluoro-, methyl ester)

• Product Name: Benzoic acid, 2-[(3-cyanophenyl)methyl]-5-fluoro-, methyl ester
• CAS No: 138786-66-0
• MF: C₁₆H₁₂FNO₂
• MW: 269.270387649536
• CID: 1255287
• Update Time: 2024-08-04

Benzoic acid, 2-[(3-cyanophenyl)methyl]-5-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(3-cyanophenyl)methyl]-5-fluoro-, methyl ester

• Inchi： 1S/C16H12FNO2/c1-20-16(19)15-9-14(17)6-5-13(15)8-11-3-2-4-12(7-11)10-18/h2-7,9H,8H2,1H3
• InChI Key： IJGOIKSFVNCUFY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(F)=CC=C1CC1=CC=CC(C#N)=C1

Computed Properties

• Exact Mass: 269.08526

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 419.4±45.0 °C(Predicted)
• PSA: 50.09